5-methyl-2-m-tolyl-3H-imidazole-4-carbaldehyde

• CAS No.: 68283-20-5
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 5-methyl-2-(3-methylphenyl)-1H-imidazole-4-carbaldehyde
• InChI: InChI=1S/C12H12N2O/c1-8-4-3-5-10(6-8)12-13-9(2)11(7-15)14-12/h3-7H,1-2H3,(H,13,14)
• InChI Key: SHEJHKQCPUPVHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(N2)C)C=O

Description

5-methyl-2-m-tolyl-3H-imidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-methyl-2-m-tolyl-4-imidazolemethanol (13.0 gm., 0.064 mole), activated manganese dioxide (65 gm.) and methylene chloride (200 ml.) is stirred at room temperature for 20 hours. The reaction mixture is then filtered, the solvent removed in vacuo to afford 9.1 gm. (0.045 mole) of peach-colored solid.